Cas no 946386-01-2 (2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one)

• Product Name: 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one
• CAS No: 946386-01-2
• MDL: MFCD00129223
• CID: 4666747
• Update Time: 2025-05-20

2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5,5-DIMETHYL-3-(4-PHENYLPIPERAZINYL)CYCLOHEX-2-EN-1-ONE
• 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one

• MDL： MFCD00129223

Additional information on 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one

Introduction to 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one (CAS No. 946386-01-2)

2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one, identified by the CAS number 946386-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclohexene core modified with chloro, dimethyl, and piperazine substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting neurological and cardiovascular disorders.

The chemical structure of 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one incorporates several key functional groups that contribute to its biological activity. The presence of a chloro substituent at the 2-position enhances electrophilicity, facilitating interactions with nucleophilic sites in biological targets. The dimethyl groups at the 5,5-position of the cyclohexene ring provide steric hindrance, which can influence binding affinity and selectivity. Additionally, the 4-phenylpiperazine moiety is a well-known pharmacophore associated with central nervous system (CNS) drugs, suggesting potential applications in neuropharmacology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one with various biological targets. Studies indicate that this compound may interact with enzymes and receptors involved in pathways relevant to inflammation, pain modulation, and neurotransmitter regulation. For instance, its structural similarity to known antipsychotic and antidepressant agents suggests that it could exhibit similar pharmacological effects through modulation of serotonin and dopamine receptors.

In vitro studies have begun to explore the potential therapeutic applications of 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one. Preliminary data suggest that this compound demonstrates moderate affinity for certain serotonin receptor subtypes (e.g., 5-HT1A and 5-HT2A), which are implicated in mood disorders and cognitive function. Furthermore, its interaction with enzymes such as cytochrome P450 (CYP450) isoforms has been investigated to assess metabolic stability and potential drug-drug interactions. These findings highlight the compound's potential as a lead structure for further optimization in drug development pipelines.

The synthesis of 2-chloro-5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the cyclohexene ring system, followed by functional group transformations such as chlorination and piperazine coupling. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these processes.

The pharmacokinetic properties of 2-chloro-5,5-dimethyl-3-(4 phenyl piperazin - 1 - yl) cyclohex - 2 - en - 1 - one are under active investigation to determine its suitability for clinical development. Initial pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. However, further research is needed to fully characterize its bioavailability and potential for systemic exposure. Additionally, toxicological assessments are being conducted to evaluate acute and chronic toxicity profiles, ensuring safety margins for future clinical trials.

The significance of CAS No. 946386 - 01 - 2 lies not only in its structural complexity but also in its potential therapeutic value. As drug discovery efforts continue to evolve toward more targeted and personalized medicine approaches, compounds like this one offer valuable starting points for developing novel treatments. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that address unmet medical needs.

In conclusion, 2-chloro - 5 , 5 - dimethyl - 3 -( 4 - phenyl piperazin - 1 - yl ) cyclohex - 2 - en - 1 - one ( CAS No . 946386 - 01 - 2 ) represents a compelling candidate for further investigation in medicinal chemistry. Its unique structural features combined with preliminary biological activity make it a promising structure for developing new therapeutic agents. Continued research in synthetic chemistry, pharmacology,and toxicology will be crucial in determining its full potential as a pharmaceutical entity.